Cas no 1260075-17-9 (Pkr-IN-1)

• Product Name: Pkr-IN-1
• CAS No: 1260075-17-9
• MF: C₂₄H₂₆N₄O₃S
• MW: 450.5532
• MDL: MFCD26936342
• CID: 2359639
• PubChem ID: 59634741
• Update Time: 2026-06-26

Pkr-IN-1 Chemical and Physical Properties

Names and Identifiers

• N-(4-(4-(cyclopropylmethyl)piperazine-1-carbonyl)phenyl)quinoline-8-sulfonamide
• Mitapivat
• PKR-IN-1
• 2WTV10SIKH
• N-[4-[4-(cyclopropylmethyl)piperazine-1-carbonyl]phenyl]quinoline-8-sulfonamide
• N-{4-[4-(cyclopropylmethyl)piperazine-1-carbonyl]phenyl}quinoline-8-sulfonamide
• PKM2 activator 1020
• GTPL10473
• AG348
• BCP19727
• s6508
• compound 80a [WO20110
• IMP-1088，IMP1088，IMP 1088
• HY-12689
• compound 80a [WO2011002817A1]
• AC-36187
• MS-28179
• MITAPIVAT [WHO-DD]
• UNII-2WTV10SIKH
• NCGC00386704-02
• PKR-IN-1; PKM2 activator 1020
• 8-Quinolinesulfonamide, N-(4-((4-(cyclopropylmethyl)-1-piperazinyl)carbonyl)phenyl)-
• AG-348
• AG 348
• SCHEMBL2702716
• CHEMBL4299940
• mitapivatum
• Mitapivat?
• PKR-IN-1; PKM2 activator 1020; PKM2 activator;AG348;AG-348;AG 348
• EX-A2626
• NCGC00386704-01
• AKOS030526365
• N-(4-((4-(Cyclopropylmethyl)-1-piperazinyl)carbonyl)phenyl)-8-quinolinesulfonamide
• GLXC-15319
• MITAPIVAT [INN]
• 1260075-17-9
• BDBM50597714
• CS-3895
• Red Cell Pyruvate Kinase Activator AG-348
• compound 80a (WO2011002817A1)
• WV2
• DA-65482
• AT10134
• PK-R Activator AG-348
• Pkr-IN-1

• MDL： MFCD26936342
• Inchi： 1S/C24H26N4O3S/c29-24(28-15-13-27(14-16-28)17-18-6-7-18)20-8-10-21(11-9-20)26-32(30,31)22-5-1-3-19-4-2-12-25-23(19)22/h1-5,8-12,18,26H,6-7,13-17H2
• InChI Key： XAYGBKHKBBXDAK-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C2C([H])=C([H])C([H])=NC1=2)(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C(N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C1([H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 450.17256188 g/mol
• Monoisotopic Mass: 450.17256188 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91
• Molecular Weight: 450.6

Pkr-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives